Cas no 70339-06-9 (Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)-)

Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)-, is a specialized aromatic amine compound featuring a piperidinyl substituent at the 4-position and a trifluoromethyl group at the 3-position of the benzene ring. This structural configuration imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a key intermediate. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the piperidinyl moiety contributes to binding affinity in bioactive molecules. Its well-defined reactivity allows for selective functionalization, facilitating the synthesis of complex derivatives. The compound is typically characterized by high purity and consistency, ensuring reliability in synthetic applications.

Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)- structure

70339-06-9 structure

Product Name:Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)-

CAS No:70339-06-9

MF:C₁₂H₁₅F₃N₂

MW:244.256113290787

CID:1743430

PubChem ID:6500399

Update Time:2025-06-07

Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)-
- 4-(piperidin-1-yl)-3-(trifluoromethyl)aniline
- 4-PIPERIDIN-1-YL-3-TRIFLUOROMETHYL-PHENYLAMINE
- DB-331787
- CS-0118887
- 4-(1-Piperidinyl)-3-(trifluoromethyl)aniline
- 4-Piperidin-1-yl-3-trifluoromethyl-phenylamine, AldrichCPR
- 4-piperidin-1-yl-3-trifluoromethylaniline
- 4-piperidin-1-yl-3-(trifluoromethyl)aniline
- AKOS000101807
- A1-20155
- 70339-06-9
- HMS1704L07
- SCHEMBL1929368
- 4-piperidino-3-(trifluoromethyl)aniline
- MDL： MFCD07791533
- Inchi： 1S/C12H15F3N2/c13-12(14,15)10-8-9(16)4-5-11(10)17-6-2-1-3-7-17/h4-5,8H,1-3,6-7,16H2
- InChI Key： RLYTXYOWWUWWND-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1N1CCCCC1)N)(F)F

Computed Properties

Exact Mass: 244.11885
Monoisotopic Mass: 244.11873297g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 29.3Å²

Experimental Properties

PSA: 29.26

Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)- Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

Benzenamine, 4-(1-piperidinyl)-3-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM377155-1g	4-(piperidin-1-yl)-3-(trifluoromethyl)aniline	70339-06-9	CM377155	1g	$326	2022-08-31
Crysdot LLC	CD11069735-5g	4-(Piperidin-1-yl)-3-(trifluoromethyl)aniline	70339-06-9	97%	5g	$874	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1189527-1g	4-(1-Piperidinyl)-3-(trifluoromethyl)aniline	70339-06-9	98%	1g	￥3087.00	2024-08-09